Cas no 2171910-82-8 (3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid)

• Product Name: 3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid
• CAS No: 2171910-82-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5777428
• PubChem ID: 165737320
• Update Time: 2025-06-08

3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}butanoic acid
• 2171910-82-8
• EN300-1500430
• 3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid

• Inchi： 1S/C27H32N2O6/c1-27(16-25(31)32,18-10-11-18)29-24(30)12-14-34-15-13-28-26(33)35-17-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23H,10-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： VICLHGYBYPPCMD-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CC1)NC(CCOCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid

Comprehensive Analysis of 3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid (CAS No. 2171910-82-8)

The compound 3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid (CAS No. 2171910-82-8) is a specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-yl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and bioconjugation strategies.

One of the most searched topics in the field of organic chemistry is the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The Fmoc group in 3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid provides stability during synthesis while allowing for easy deprotection under mild conditions. This aligns with the growing demand for sustainable and efficient synthetic methods in the pharmaceutical industry. Additionally, the cyclopropyl moiety is known for its ability to enhance metabolic stability, a feature highly sought after in drug design.

In recent years, the rise of AI-driven drug discovery has brought attention to compounds like 2171910-82-8. Machine learning models often analyze such molecules for their binding affinities and pharmacokinetic properties. The butanoic acid segment of this compound, for instance, is frequently explored for its potential to improve solubility and bioavailability—key factors in modern drug development. This has led to a surge in searches for "Fmoc-protected building blocks" and "cyclopropyl-containing pharmaceuticals," reflecting the compound's relevance in cutting-edge research.

Another hot topic in the scientific community is the use of bioconjugation techniques for creating antibody-drug conjugates (ADCs). The 3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid structure offers a versatile platform for such applications, thanks to its reactive carboxyl and amino groups. Researchers are particularly interested in how this compound can be used to link therapeutic payloads to targeting molecules, a technique that has gained traction in oncology and immunotherapy.

From an SEO perspective, terms like "CAS 2171910-82-8 supplier," "Fmoc-amino acid derivatives," and "peptide synthesis intermediates" are highly relevant to this compound. These keywords reflect the practical needs of chemists and procurement specialists seeking high-purity reagents for their work. The compound's compatibility with automated peptide synthesizers also makes it a popular choice for high-throughput screening, further driving its visibility in search queries.

Environmental considerations are another area where 3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid stands out. The trend toward green chemistry has led to increased scrutiny of synthetic pathways. This compound's efficient deprotection process (removal of the Fmoc group with piperidine) minimizes waste generation compared to older protecting-group strategies. This aligns with the broader industry shift toward sustainable practices, making it a frequent subject in discussions about eco-friendly chemical synthesis.

In conclusion, 3-cyclopropyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid represents a fascinating intersection of traditional organic chemistry and modern pharmaceutical needs. Its structural features address multiple contemporary challenges in drug development, from metabolic stability to synthetic efficiency. As research continues to explore its full potential, this compound is likely to remain a subject of significant scientific and commercial interest.